4-methyl-N'-[4-(3-thietanyloxy)benzylidene]benzenesulfonohydrazide

• IUPAC Name: 4-methyl-N-[(E)-[4-(thietan-3-yloxy)phenyl]methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C17H18N2O3S2/c1-13-2-8-17(9-3-13)24(20,21)19-18-10-14-4-6-15(7-5-14)22-16-11-23-12-16/h2-10,16,19H,11-12H2,1H3/b18-10+
• InChI Key: OEQUYEPUISUVMJ-VCHYOVAHSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)OC3CSC3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=C(C=C2)OC3CSC3
• Molecular Formula: C17H18N2O3S2
• Molecular Weight: 362.5 g/mol

Description

Synthesis Analysis

Synthetic approaches to similar compounds have been explored, demonstrating the versatility of sulfonohydrazides in chemical synthesis. For instance, Zia-ur-Rehman et al. (2009) described the ultrasonic-mediated synthesis of 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, starting from N-alkylation of sodium saccharin. This method highlights the potential for efficient synthesis routes for related compounds, including our compound of interest (Zia-ur-Rehman et al., 2009).

Molecular Structure Analysis

The molecular structure of sulfonohydrazide compounds has been detailed through spectroscopy and X-ray diffraction, offering insights into their geometry and intermolecular interactions. Kanmazalp et al. (2018) conducted a comprehensive analysis, including DFT and TD-DFT calculations, on a sulfonohydrazide derivative to understand its electronic properties and molecular geometry (Kanmazalp et al., 2018).

Chemical Reactions and Properties

Salian et al. (2018) investigated the crystal structures of chloro and methyl-substituted benzylidene derivatives of benzenesulfonohydrazide. Their work provides valuable information on how substitution affects the chemical reactivity and supramolecular features of these compounds, which can be extrapolated to understand the reactivity of our compound of interest (Salian et al., 2018).

Physical Properties Analysis

Investigations into similar compounds have demonstrated a range of physical properties, such as solubility and crystallinity, which are crucial for understanding the compound's applications. The work by Rahman et al. (2020) on the detection of lead using a sulfonohydrazide derivative underscores the importance of physical properties in designing functional materials (Rahman et al., 2020).

Chemical Properties Analysis

The chemical properties of sulfonohydrazides, including acidity, basicity, and reactivity towards various reagents, have been studied extensively. For example, Inkaya et al. (2012) characterized a sulfonohydrazide derivative through X-ray diffraction and spectroscopy, providing insights into its reactivity and stability, which are essential for understanding the chemical behavior of "4-methyl-N'-[4-(3-thietanyloxy)benzylidene]benzenesulfonohydrazide" (Inkaya et al., 2012).